2-Hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid

• Molecular Formula: C8H6N2O3
• Molecular Weight: 178.14 g/mol
• IUPAC Name: 2-hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid
• InChI: InChI=1S/C8H6N2O3/c11-7-4-10-3-5(8(12)13)1-2-6(10)9-7/h1-4,11H,(H,12,13)
• InChI Key: SNBMCJOFSMEAOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1C(=O)O)O

Description

Molecular Architecture and Crystallographic Analysis

The molecular structure of 2-hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid comprises a bicyclic imidazo[1,2-a]pyridine system substituted at the 2-position with a hydroxyl group and at the 6-position with a carboxylic acid moiety. The IUPAC name, 2-hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid, reflects this substitution pattern. The InChI code (1S/C8H6N2O3/c11-7-4-10-3-5(8(12)13)1-2-6(10)9-7/h1-4,11H,(H,12,13)) confirms the connectivity, with the hydroxyl group at position 2 participating in intramolecular hydrogen bonding with the pyridine nitrogen.

While direct crystallographic data for this compound is limited, insights can be drawn from related structures. For example, 3,6-dihydroxypicolinic acid (a pyridine derivative with analogous functional groups) exhibits intramolecular O–H···O hydrogen bonds between the hydroxyl and carboxylate groups, stabilizing its planar conformation. Similarly, the title compound likely adopts a planar geometry due to conjugation across the fused ring system. X-ray studies of methyl imidazo[1,2-a]pyridine-6-carboxylate reveal a nearly coplanar arrangement of the imidazole and pyridine rings, suggesting that the carboxylic acid and hydroxyl substituents in the target compound would further enhance planarity through resonance.

Table 1: Key Crystallographic Parameters of Analogous Compounds

Compound	Space Group	Hydrogen Bonding Patterns	Reference
3,6-Dihydroxypicolinic acid	Abm2	Intramolecular O–H···O, N–H···O networks
Methyl imidazo[1,2-a]pyridine-6-carboxylate	–	Planar fused-ring system

Preparation Methods

Cyclization of Precursors

One common method involves the cyclization of appropriate precursors under acidic or basic conditions. For example, the reaction of 2-aminopyridine with glyoxylic acid under acidic conditions can lead to the formation of the imidazo[1,2-a]pyridine core.

Industrial Production Methods

Industrial production typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

2-Hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid undergoes various chemical reactions, including:

• Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents like potassium permanganate or chromium trioxide.
• Reduction: The carboxylic acid group can be reduced to an alcohol or an aldehyde using reducing agents like lithium aluminum hydride.
• Substitution: The hydrogen atoms on the imidazo[1,2-a]pyridine core can be substituted with various functional groups through electrophilic or nucleophilic substitution reactions.

Data Table: Key Properties and Reactions

Property/Reaction	Description	Reagents/Conditions
Molecular Formula	C8H6N2O3	-
Molecular Weight	178.14 g/mol	-
Oxidation	Hydroxyl to ketone/aldehyde	Potassium permanganate, chromium trioxide
Reduction	Carboxylic acid to alcohol/aldehyde	Lithium aluminum hydride
Substitution	Hydrogen substitution with functional groups	Halogenating agents, nucleophilic reagents

Applications and Biological Activity

2-Hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid has applications in pharmaceuticals, particularly in drug metabolism due to its inhibitory effects on cytochrome P450 enzymes like CYP1A2. It also has potential uses in cell culture systems as a non-ionic organic buffering agent.

Chemical Reactions Analysis

Types of Reactions

2-Hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The carboxylic acid group can be reduced to an alcohol or an aldehyde.

Substitution: The hydrogen atoms on the imidazo[1,2-a]pyridine core can be substituted with various functional groups through electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and halogenating agents for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield 2-oxoimidazo[1,2-a]pyridine-6-carboxylic acid, while reduction of the carboxylic acid group can produce 2-hydroxyimidazo[1,2-a]pyridine-6-methanol .

Scientific Research Applications

2-Hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid is a heterocyclic organic compound with imidazole and pyridine structures, a molecular weight of approximately 179.15 g/mol, and the molecular formula $C_8H_6N_2O_3$. It features a hydroxyl group (-OH) at the second position of the imidazo ring, influencing its chemical reactivity and biological activity. The compound has three hydrogen bond acceptors and one hydrogen bond donor, which affect its solubility and interaction with biological targets.

Applications

The applications of 2-hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid span various fields.

Pharmaceuticals

• Due to its inhibitory effects on certain cytochrome P450 enzymes, such as CYP1A2, 2-hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid can affect drug metabolism and pharmacokinetics, making it a compound of interest in pharmacology.
• Interaction studies have focused on its binding affinity to various biological targets to understand its role in drug metabolism. Studies assessing its solubility and permeability provide insights into its pharmacokinetic properties, which are crucial for evaluating its therapeutic potential.
• Several synthesis methods have been developed for 2-hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid, highlighting the versatility in synthetic approaches available for obtaining this compound.
• It has been shown to have the capacity to modulate imidazo [1,2-a] pyridyl derivatives or a pharmaceutically acceptable salt thereof .

Cell Culture Systems

• Its properties as a non-ionic organic buffering agent suggest potential applications in cell culture systems where pH stability is crucial.

Inhibitor of Metallo β–Lactamase

• 1-hydroxypyridine-2(1H)-thiones-6-carboxylic acid has been reported as a potent VIM2 inhibitor with a $K_i$ of 13 nM and low cytotoxicity $CC_{50}$ .

Safety and Hazards

2-Hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride is identified as hazardous . The GHS (Globally Harmonized System) classifications include :

• Acute Toxicity (Category 4): Harmful if swallowed.
• Skin Irritation (Category 2): Causes skin irritation.
• Eye Irritation (Category 2A): Causes serious eye irritation.
• Specific Target Organ Toxicity (STOT SE 3): May cause respiratory irritation.

Precautionary statements include :

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
• P264: Wash skin thoroughly after handling.
• P270: Do not eat, drink or smoke when using this product.
• P271: Use only outdoors or in a well-ventilated area.
• P280: Wear protective gloves/protective clothing/eye protection/face protection.
• P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
• P302+P352: IF ON SKIN: Wash with plenty of soap and water.
• P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position comfortable for breathing.
• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
• P312: Call a POISON CENTER or doctor/physician if you feel unwell.
• P330: Rinse mouth.
• P332+P313: If skin irritation occurs: Get medical advice/attention.
• P337+P313: If eye irritation persists: Get medical advice/attention.
• P362: Take off contaminated clothing and wash before reuse.
• P403+P233: Store in a well-ventilated place. Keep container tightly closed.
• P405: Store locked up.
• P501: Dispose of contents/container in accordance with local/regional/national/international regulations.

Mechanism of Action

The mechanism of action of 2-Hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The hydroxyl and carboxylic acid groups play crucial roles in binding to these targets, leading to modulation of their activities. The compound can inhibit or activate various biochemical pathways, depending on the context .

Comparison with Similar Compounds

Substituent Position and Type

a. Carboxylic Acid Position:

• 6-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid hydrate : Substituted with chlorine at position 6 and carboxylic acid at position 3. Molecular weight 196.59 g/mol (anhydrous), slightly water-soluble, and melting point ~297–299°C .
• 3-Bromoimidazo[1,2-a]pyridine-6-carboxylic acid hydrate : Bromine at position 3 and carboxylic acid at 6. Molecular weight 241.05 g/mol (anhydrous), with higher lipophilicity than the parent compound .

b. Functional Group Variations:

• 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid : Features a trifluoromethyl group at position 6 and carboxylic acid at position 2. Molecular weight 230.15 g/mol. The electron-withdrawing CF₃ group enhances metabolic stability but reduces aqueous solubility .
• Methyl 2-(2-chloropyridin-4-yl)imidazo[1,2-a]pyridine-6-carboxylate : Esterified carboxylic acid at position 6 improves membrane permeability. Molecular weight 287.70 g/mol .

Heterocycle Variations

• Imidazo[1,2-a]pyrimidine-6-carboxylic acid: Replacing pyridine with pyrimidine alters ring electronics and hydrogen-bonding capacity. Molecular weight 163.13 g/mol, with unknown solubility but predicted higher polarity due to the additional nitrogen .

Data Table: Key Comparative Properties

Compound Name	Substituents	Molecular Weight (g/mol)	Solubility	Melting Point (°C)	Key Feature	Reference
2-Hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid	-OH (C2), -COOH (C6)	180.13 (calculated)	Low (predicted)	N/A	Dual H-bond donors	–
Imidazo[1,2-a]pyridine-6-carboxylic acid	-COOH (C6)	162.15	Slightly soluble	250	Parent compound
6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid	-CF₃ (C6), -COOH (C2)	230.15	Low	N/A	Enhanced metabolic stability
6-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid hydrate	-Cl (C6), -COOH (C3)	196.59	Slightly soluble	297–299	Halogenated analog
Methyl 2-(2-chloropyridin-4-yl)imidazo[1,2-a]pyridine-6-carboxylate	-Cl (C2 pyridine), -COOCH₃ (C6)	287.70	Lipophilic	N/A	Esterified for permeability

Biological Activity

2-Hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid is a heterocyclic compound that has garnered attention in the fields of medicinal chemistry and pharmacology due to its diverse biological activities. This article explores its biological activity, focusing on its interaction with various biological targets, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a unique imidazole and pyridine framework, characterized by a hydroxyl group at the second position of the imidazo ring. Its molecular formula is C$_{10}$H$_{8}$N$_{2}$O$_{3}$, with a molecular weight of approximately 179.15 g/mol. The presence of three hydrogen bond acceptors and one hydrogen bond donor significantly influences its solubility and interaction with biological targets .

Inhibition of Cytochrome P450 Enzymes

One of the most notable biological activities of 2-hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid is its role as an inhibitor of cytochrome P450 enzymes, particularly CYP1A2. This inhibition can have profound implications for drug metabolism, affecting pharmacokinetics and the efficacy of co-administered drugs. Studies indicate that this compound may alter the metabolism of various pharmaceuticals, leading to increased or decreased plasma levels of therapeutic agents .

Antimicrobial Properties

Research has indicated that 2-hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid exhibits antimicrobial properties. It has been investigated for its potential to combat bacterial infections, particularly those caused by resistant strains. The compound's ability to inhibit bacterial growth may be linked to its interaction with essential microbial enzymes or pathways .

Anticancer Activity

Preliminary studies suggest that 2-hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid may possess anticancer properties. Its mechanism appears to involve the modulation of signaling pathways associated with cell proliferation and apoptosis. Further research is required to elucidate its specific targets within cancer cells and the extent of its cytotoxic effects .

The mechanisms through which 2-hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid exerts its biological effects include:

• Enzyme Inhibition : The compound binds to active sites on cytochrome P450 enzymes, preventing substrate access and altering metabolic pathways.
• Antimicrobial Action : By interacting with bacterial enzymes or disrupting cellular processes, it inhibits growth and proliferation.
• Cell Signaling Modulation : It may influence key signaling pathways involved in cell survival and apoptosis, contributing to its potential anticancer effects .

Case Studies and Research Findings

Several studies have been conducted to explore the biological activity of this compound:

• Cytochrome P450 Inhibition : A study demonstrated that 2-hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid significantly inhibits CYP1A2 activity in vitro, suggesting potential drug-drug interactions in clinical settings .
• Antimicrobial Efficacy : In vitro assays showed that this compound effectively inhibited the growth of various bacterial strains, including resistant pathogens. Its minimum inhibitory concentration (MIC) values were comparable to those of established antibiotics .
• Anticancer Potential : Research indicated that treatment with 2-hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid led to reduced viability in cancer cell lines, highlighting its potential as a therapeutic agent in oncology .

Comparative Analysis with Similar Compounds

To better understand the uniqueness of 2-hydroxyimidazo[1,2-a]pyridine-6-carboxylic acid, a comparison with structurally similar compounds is presented below:

Compound Name	Structural Features	Biological Activity	References
1-Hydroxypyridine-2(1H)-thiones-6-carboxylic acid	Contains thiol groups	Potent VIM2 inhibitor
Pyridine-2-carbaldehyde thiosemicarbazone	Thiosemicarbazone moiety	Cytotoxic against cancer cells
Imidazo[1,2-a]pyridine derivatives	Varying substituents	Antimicrobial properties